[(3-fluorophenyl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine

Specification

• Molecular Formula: C12H14FN3
• Molecular Weight: 219.26 g/mol
• IUPAC Name: 1-(3-fluorophenyl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine
• Standard InChI: InChI=1S/C12H14FN3/c1-16-6-5-12(15-16)9-14-8-10-3-2-4-11(13)7-10/h2-7,14H,8-9H2,1H3
• Standard InChI Key: PHXQIBKLMFPPGY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)CNCC2=CC(=CC=C2)F

Introduction

Chemical Structure and Molecular Properties

[(3-Fluorophenyl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine (IUPAC name: 1-(3-fluorophenyl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine) belongs to the class of bifunctional amines, incorporating both a 3-fluorophenyl group and a 1-methylpyrazole moiety. The fluorine atom at the meta position of the phenyl ring introduces electronic effects that influence reactivity, while the pyrazole ring contributes to hydrogen-bonding capabilities.

Molecular Characteristics

Property	Value
Molecular Formula	C₁₂H₁₄FN₃
Molecular Weight	219.26 g/mol
IUPAC Name	1-(3-fluorophenyl)-N-[(1-methylpyrazol-3-yl)methyl]methanamine
Standard InChI	InChI=1S/C12H14FN3/c1

The compound’s structure is validated via spectroscopic methods such as ¹H NMR and mass spectrometry. For instance, the ¹H NMR spectrum typically displays distinct signals for the aromatic protons (δ 7.2–7.4 ppm), pyrazole C-H (δ 6.3–6.5 ppm), and N-CH₂-N linkages (δ 3.8–4.2 ppm).

Synthesis and Optimization

The synthesis of [(3-fluorophenyl)methyl][(1-methyl-1H-pyrazol-3-yl)methyl]amine involves multi-step organic reactions, often beginning with commercially available precursors.

Key Synthetic Steps

• Pyrazole Ring Formation: Cyclization of hydrazines with 1,3-diketones yields the 1-methylpyrazole core.

• Fluorophenyl Group Introduction: Nucleophilic aromatic substitution (SNAr) or cross-coupling reactions attach the 3-fluorophenyl moiety.

• Reductive Amination: Coupling of the pyrazole and fluorophenyl intermediates via reductive amination forms the final product.

Industrial-scale production employs continuous flow reactors to enhance yield (typically 65–75%) and purity (>95%). Purification often involves column chromatography using ethyl acetate/hexane mixtures or recrystallization from ethanol-water systems.

Research Applications and Future Directions

Drug Discovery

This compound serves as a scaffold for developing targeted therapies. Modifications at the pyrazole N1 position or fluorophenyl para site could optimize pharmacokinetics. For instance, introducing sulfonamide groups may enhance water solubility without compromising activity.

Material Science

Fluorinated amines are explored as ligands in catalytic systems. The electron-withdrawing fluorine atom could stabilize metal complexes in cross-coupling reactions, improving catalytic efficiency in Suzuki-Miyaura couplings.